Engineering emissive europium and terbium complexes for molecular imaging and sensing†
Dalton Transactions Pub Date: 2006-04-28 DOI: 10.1039/B514637B
Abstract
Emissive f-block coordination complexes constitute an important class of optical probes, with applications ranging from sensing of bioactive species, high throughput assays and screening protocols in vitro, to time-resolved imaging studies in cellulo or in vivo. The key chemistry issues to be addressed in complex design and characterisation are defined, with an emphasis on the use of emissive europium and terbium complexes and their conjugates in molecular imaging. Both luminescent ‘tags’ useful in energy transfer studies and ‘responsive’ systems for sensing are discussed.
Recommended Literature
- [1] Origin of the switchable photocurrent direction in BiFeO3 thin films†
- [2] Impurity enhancement effects in the frame of the five-frequency model†
- [3] Back cover
- [4] A hierarchical 2D Ni–Mo–S nanosheet@nitrogen doped graphene hybrid as a Pt-free cathode for high-performance dye sensitized solar cells and fuel cells†
- [5] Well-defined nanostructured surface-imprinted polymers for the highly selective enrichment of low-abundance protein in mammalian cell extract†
- [6] Back cover
- [7] High strain response in ternary Bi0.5Na0.5TiO3–BaTiO3–Bi(Mn0.5Ti0.5)O3 solid solutions
- [8] Colour modification action of an upconversion photonic crystal†
- [9] Lanthanide mixed-ligand complexes of the [Ln(CAPh)3(Phen)] and [LaxEu1−x(CAPh)3(Phen)] (CAPh = carbacylamidophosphate) type. A comparative study of their spectral properties†
- [10] Principles of photothermal gas-phase heterogeneous CO2 catalysis
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 125804-28-6
-
CAS no.: 149669-53-4
-
CAS no.: 177966-61-9